5-[4-(Allyloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H16FNO3S
• Molecular Weight: 369.4 g/mol
• IUPAC Name: (5Z)-3-[(4-fluorophenyl)methyl]-5-[(4-prop-2-enoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H16FNO3S/c1-2-11-25-17-9-5-14(6-10-17)12-18-19(23)22(20(24)26-18)13-15-3-7-16(21)8-4-15/h2-10,12H,1,11,13H2/b18-12-
• InChI Key: CIYKDJTXRFOYKA-PDGQHHTCSA-N
• Isomeric SMILES: C=CCOC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F
• SMILES: C=CCOC1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)F

Description

5-[4-(Allyloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione, commonly known as ATB-346, is a novel anti-inflammatory drug that has gained attention for its potential to treat chronic pain and inflammation. The drug has been shown to have a unique mechanism of action that selectively targets inflammation while avoiding the harmful side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Mechanism of Action

ATB-346 has a unique mechanism of action that involves the selective inhibition of cyclooxygenase-2 (COX-2) while sparing the activity of COX-1. This selectivity is achieved through the use of a prodrug approach, where the active drug is only released in the presence of inflammation. The drug is designed to target the site of inflammation, where it is converted to its active form, which then selectively inhibits COX-2, the enzyme responsible for producing inflammatory prostaglandins.
Biochemical and Physiological Effects:
ATB-346 has been shown to have a number of biochemical and physiological effects that contribute to its anti-inflammatory and analgesic properties. These include the inhibition of prostaglandin synthesis, the reduction of leukocyte infiltration, and the suppression of inflammatory cytokine production. Additionally, the drug has been shown to have antioxidant properties, which may contribute to its protective effects against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of ATB-346 for lab experiments is its selectivity for COX-2 inhibition, which allows for the targeted reduction of inflammation without the harmful side effects associated with traditional 5-[4-(Allyloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione. Additionally, the drug has been shown to have a long half-life, which allows for less frequent dosing. However, one limitation of the drug is its relatively high cost compared to traditional 5-[4-(Allyloxy)benzylidene]-3-(4-fluorobenzyl)-1,3-thiazolidine-2,4-dione.

Future Directions

There are several future directions for research on ATB-346. One area of interest is the potential use of the drug for the treatment of chronic pain conditions, such as osteoarthritis and neuropathic pain. Additionally, further studies are needed to investigate the long-term safety and efficacy of the drug in humans. Finally, there is potential for the development of new prodrug approaches that could be used to selectively target other enzymes involved in the inflammatory response.

Synthesis Methods

The synthesis of ATB-346 involves a multistep process that begins with the reaction of 4-fluorobenzaldehyde with allyl alcohol to form 4-(allyloxy)benzaldehyde. This intermediate is then reacted with 2-thioxo-4-thiazolidinone to form the thiazolidine-2,4-dione ring. Finally, the resulting compound is subjected to a Knoevenagel condensation reaction with 4-fluorobenzylamine to form ATB-346.

Scientific Research Applications

ATB-346 has been the subject of numerous scientific studies that have investigated its potential as a therapeutic agent for various inflammatory conditions. One study found that ATB-346 was effective in reducing inflammation in a rat model of arthritis, while another study found that the drug was effective in reducing pain in a mouse model of neuropathic pain.